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Handling and storage precautions for flammable
butyl formate.
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Compound of Interest

Compound Name: Butyl formate

Cat. No.: B146142

Technical Support Center: Butyl Formate
Handling and Storage

This guide provides essential safety information, handling procedures, and emergency
protocols for the use of butyl formate in a research and development setting.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with butyl formate?
Al: Butyl formate is a highly flammable liquid and vapor.[1][2][3] Its main hazards include:

» Fire and Explosion: Vapors are heavier than air and can travel to an ignition source, causing
a flashback.[4][5] Vapors can also form explosive mixtures with air.[2][3]

o Health Hazards: It can cause irritation to the eyes, skin, and respiratory tract.[1][6][7]
Inhalation of high concentrations may lead to central nervous system depression, with
symptoms like dizziness, drowsiness, headache, and nausea.[1][7]

Q2: What are the immediate first aid procedures in case of exposure?

A2: Quick action is crucial in the event of an exposure:
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o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making
sure to lift the upper and lower eyelids. Seek medical attention.[1][2]

o Skin Contact: Remove any contaminated clothing and wash the affected skin area with soap
and plenty of water. If irritation develops or persists, seek medical attention.[1][2][6]

 Inhalation: Move the individual to fresh air immediately. If breathing is difficult or has stopped,
provide artificial respiration and seek immediate medical attention.[1][2][4]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. If the person is conscious
and alert, give them 2-4 cupfuls of water or milk to drink.[1] Seek immediate medical
attention.[1]

Q3: What personal protective equipment (PPE) is required when handling butyl formate?

A3: The following PPE should always be worn when working with butyl formate:

Eye Protection: Chemical safety goggles are mandatory.[2][6]
o Hand Protection: Chemical-resistant gloves (such as natural rubber) are required.[2][6]

» Skin and Body Protection: A lab coat or other protective clothing should be worn to prevent
skin contact.[2][6]

» Respiratory Protection: Work should be conducted in a well-ventilated area. For large-scale
operations or in situations with inadequate ventilation, a NIOSH/MSHA approved respirator
may be necessary.[2][6]

Troubleshooting Guide

Problem: | smell a strong, pungent, fruity odor in the lab.
e Possible Cause: This could indicate a butyl formate leak or spill.
e Solution:

o Immediately alert others in the vicinity.
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If the odor is strong, evacuate the area.

[e]

o Ensure all ignition sources are eliminated (no open flames, sparks, or smoking).[3][4]
o Improve ventilation to the area.

o Ifitis safe to do so, and you are trained, locate and address the source of the leak. For
small spills, follow the spill cleanup protocol. For larger spills, evacuate and contact

emergency personnel.
Problem: | need to transfer butyl formate from a large container to a smaller one.
e Precautionary Steps:

Perform the transfer in a well-ventilated area, preferably within a chemical fume hood.

[e]

Ensure both the receiving and dispensing containers are grounded and bonded to prevent
the buildup of static electricity, which could ignite the vapors.[1][2][7]

o

Use spark-proof tools for opening and closing containers.[1][2]

o

[¢]

Wear all required PPE.

Data Presentation

Physical and Chemical Properties of Butyl Formate

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0402&p_version=1&p_lang=en
https://cameochemicals.noaa.gov/chemical/282
https://www.benchchem.com/product/b146142?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/80381.pdf
https://www.fishersci.ie/store/msds?partNumber=11421578&countryCode=IE&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13882~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2005:42:34~~n-Butyl%20formate~~
https://pim-resources.coleparmer.com/sds/80381.pdf
https://www.fishersci.ie/store/msds?partNumber=11421578&countryCode=IE&language=en
https://www.benchchem.com/product/b146142?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146142?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization
Check Availability & Pricing

Property Value

Molecular Formula C5H1002[2][6][8]

Molecular Weight 102.13 g/mol [2][5]

Appearance Colorless to light yellow liquid[2][5][6]
Odor Pungent, fruity[2][5][8]

Boiling Point 107 °C / 224.6 °F[2][4][9]

Melting Point -91 °C/-131.8 °F[2]

Flash Point 18 °C / 64.4 °F[1][2]

Autoignition Temperature

320 °C / 608 °F[2]

Vapor Density (air=1)

3.5[5]

Flammability Limits

Limit Value (in air)
Lower Explosive Limit (LEL) 1.7%J[1]
Upper Explosive Limit (UEL) 8.0%][1]

Experimental Protocols

Standard Operating Procedure for Handling Butyl Formate

e Preparation:

o

Ensure a safety shower and eyewash station are readily accessible.[1][2]

Confirm the work area is well-ventilated.

[e]

o

Assemble all necessary PPE and ensure it is in good condition.

[¢]

Remove all potential ignition sources from the work area.[3]
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e Handling:

o

Ground and bond all containers when transferring the material.[1][2][7]

[¢]

Use only spark-proof tools.[1][2]

[¢]

Avoid contact with eyes, skin, and clothing.[1]

[e]

Do not breathe in the vapors.[2]

o

Keep the container tightly closed when not in use.[1][2]

o Storage:

[¢]

Store in a designated flammables area.[1][2]

[e]

The storage area should be cool, dry, and well-ventilated.[1][2]

o

Keep away from heat, sparks, open flames, and other ignition sources.[1][2][6]

[¢]

Store separately from incompatible materials such as strong oxidizing agents, strong
acids, and strong bases.[2][6]

Visualizations

Containment & Cleanup Disposal

Absorb with Inert Material Collect with Spark-Proof Tools

Click to download full resolution via product page

Caption: Workflow for handling a small butyl formate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

. fishersci.ie [fishersci.ie]

. ICSC 0402 - BUTYL FORMATE [chemicalsafety.ilo.org]

. N-BUTYL FORMATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
. Butyl Formate | C5H1002 | CID 11614 - PubChem [pubchem.ncbi.nim.nih.gov]
. chemicalbull.com [chemicalbull.com]

. assets.thermofisher.com [assets.thermofisher.com]

. CAS 592-84-7: Butyl formate | CymitQuimica [cymitquimica.com]

°
(o] (0] ~ (o)) ()] EEN w N =

. CAS Common Chemistry [commonchemistry.cas.org]

 To cite this document: BenchChem. [Handling and storage precautions for flammable butyl
formate.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b146142#handling-and-storage-precautions-for-
flammable-butyl-formate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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